Cas no 1184754-51-5 (methyl 4-amino-3-(2,2-difluoroethoxy)benzoate)

• Product Name: methyl 4-amino-3-(2,2-difluoroethoxy)benzoate
• CAS No: 1184754-51-5
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• MDL: MFCD12807656
• CID: 4576064
• PubChem ID: 60922027
• Update Time: 2025-06-14

methyl 4-amino-3-(2,2-difluoroethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2,2-difluoroethoxy)benzoate
• Benzoic acid, 4-amino-3-(2,2-difluoroethoxy)-, methyl ester

• MDL： MFCD12807656
• Inchi： 1S/C10H11F2NO3/c1-15-10(14)6-2-3-7(13)8(4-6)16-5-9(11)12/h2-4,9H,5,13H2,1H3
• InChI Key： KCMYRZFFXJTHIB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N)C(OCC(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-amino-3-(2,2-difluoroethoxy)benzoate

Comprehensive Overview of Methyl 4-Amino-3-(2,2-Difluoroethoxy)benzoate (CAS No. 1184754-51-5)

Methyl 4-amino-3-(2,2-difluoroethoxy)benzoate (CAS No. 1184754-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its difluoroethoxy and amino functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a benzoate core with a methyl ester group, offering versatility in drug design and material science applications.

In recent years, the demand for fluorinated compounds like methyl 4-amino-3-(2,2-difluoroethoxy)benzoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugates. The compound’s CAS No. 1184754-51-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies.

One of the key advantages of methyl 4-amino-3-(2,2-difluoroethoxy)benzoate lies in its synthetic adaptability. The difluoroethoxy moiety introduces electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. This property is critical in designing protease inhibitors and kinase-targeting agents, areas of high interest in oncology and antiviral research. Additionally, the methyl ester group facilitates further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, CAS No. 1184754-51-5 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing hazardous byproducts. This aligns with global trends toward environmentally benign processes, a topic frequently queried in search engines. The compound’s stability under mild conditions also makes it suitable for flow chemistry applications, another hot topic in modern chemical engineering.

Analytical characterization of methyl 4-amino-3-(2,2-difluoroethoxy)benzoate typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm the purity and structural integrity of the compound, which is essential for regulatory compliance in pharmaceutical development. The amino group’s reactivity also allows for selective modifications, enabling the synthesis of fluorescent probes or biomarkers for diagnostic applications.

In summary, methyl 4-amino-3-(2,2-difluoroethoxy)benzoate (CAS No. 1184754-51-5) represents a multifaceted compound with broad utility in research and industry. Its unique structural features and adaptability position it as a cornerstone in the development of next-generation therapeutics and functional materials. As interest in fluorinated scaffolds and sustainable synthesis grows, this compound is poised to remain a focal point in scientific discourse.